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Introduction
Mobocertinib is a first-in-class oral tyrosine kinase inhibitor (TKI) designed to selectively target

epidermal growth factor receptor (EGFR) variants harboring exon 20 insertion mutations

(EGFRex20ins).[1][2] These mutations are the third most common type of EGFR mutation in

non-small cell lung cancer (NSCLC) and are associated with resistance to earlier generations

of EGFR TKIs.[3][4] Mobocertinib forms an irreversible covalent bond with the cysteine 797

residue in the ATP-binding pocket of EGFR, leading to sustained inhibition of kinase activity.[5]

Verifying the direct interaction of mobocertinib with its intended target in a cellular context is a

critical step in preclinical studies and for understanding its mechanism of action. This document

provides detailed protocols for two key live-cell assays to measure the target engagement of

mobocertinib: the NanoBRET™ Target Engagement Assay and the Cellular Thermal Shift

Assay (CETSA).

Signaling Pathway and Experimental Workflows
To visualize the underlying biological processes and experimental procedures, the following

diagrams are provided.
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Caption: EGFR exon 20 insertion signaling pathway and mobocertinib's point of inhibition.

NanoBRET™ Target Engagement Assay Workflow
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NanoLuc®-EGFRex20ins fusion vector

Seed transfected cells
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Add NanoBRET™ Tracer
(cell-permeable fluorescent ligand)
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Add NanoBRET™ Nano-Glo® Substrate
and Extracellular NanoLuc® Inhibitor

Measure luminescence at two wavelengths
(Donor: 460nm, Acceptor: 618nm)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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